![molecular formula C12H10FNO B6496830 3-[(2-fluorophenoxy)methyl]pyridine CAS No. 1456935-11-7](/img/structure/B6496830.png)
3-[(2-fluorophenoxy)methyl]pyridine
Overview
Description
“3-[(2-fluorophenoxy)methyl]pyridine” is a chemical compound with the molecular formula C12H16FNO . It is a derivative of pyridine, which is a basic heterocyclic organic compound. Pyridine is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom .
Synthesis Analysis
The synthesis of “3-[(2-fluorophenoxy)methyl]pyridine” and its derivatives could potentially involve the use of methyl 2-(chloromethyl)-3-furoate as a bis-electrophilic component in the condensation with a salicylonitrile . This reaction could be conducted in the presence of K2CO3 in DMF solution at 60°C .
Molecular Structure Analysis
The molecular structure of “3-[(2-fluorophenoxy)methyl]pyridine” consists of a pyridine ring attached to a fluorophenoxy group via a methylene bridge . The InChI code for this compound is 1S/C12H16FNO/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-2,5-6,10,14H,3-4,7-9H2 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-[(2-fluorophenoxy)methyl]pyridine” include a molecular weight of 209.26 . It is a solid at room temperature .
Scientific Research Applications
Agrochemicals and Herbicides
- Cyhalofop-butyl , a derivative of 3-[(2-fluorophenoxy)methyl]pyridine, is used as an herbicide. It inhibits the growth of grassy weeds in crops like rice, wheat, and soybeans. Cyhalofop-butyl selectively targets grasses, making it valuable for weed control in agriculture .
Medicinal Chemistry and Drug Development
- Researchers have explored the synthesis of novel compounds based on 3-[(2-fluorophenoxy)methyl]pyridine. These derivatives exhibit potential biological activities, including anti-inflammatory, antiviral, and anticancer properties. Further studies are needed to optimize their pharmacological profiles .
Heterocyclic Chemistry
- The compound’s unique structure contributes to its role in heterocyclic chemistry. For instance, it can participate in tandem cyclization reactions to form benzofuro[3,2-b]furo[2,3-d]pyridin-4(5H)-ones, which represent a novel class of heterocyclic systems .
Mechanism of Action
Mode of Action
It’s known that fluorinated compounds often exhibit unique chemical properties and reactivity, which can lead to specific interactions with their targets . The presence of the fluorine atom and the phenoxy methyl group may confer special reactivity to this compound, potentially influencing its interaction with its targets .
Biochemical Pathways
Fluorinated compounds are often involved in various biochemical processes due to their unique properties
Result of Action
Given its structural features, it might be used as an intermediate in organic synthesis for creating molecules with specific structures and functions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s reactivity and its interactions with its targets.
This compound, like many fluorinated compounds, holds potential for various applications in medicinal chemistry and material science .
properties
IUPAC Name |
3-[(2-fluorophenoxy)methyl]pyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-8H,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRQADERRRQEUAH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC2=CN=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Fluorophenoxy)methyl]pyridine | |
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